Cas no 2580188-80-1 (ethyl 5-azaspiro3.5nonane-7-carboxylate)

• Product Name: ethyl 5-azaspiro3.5nonane-7-carboxylate
• CAS No: 2580188-80-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5658168
• PubChem ID: 165890649
• Update Time: 2025-07-19

ethyl 5-azaspiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-azaspiro[3.5]nonane-7-carboxylate
• 2580188-80-1
• EN300-27726708
• ethyl 5-azaspiro3.5nonane-7-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)9-4-7-11(12-8-9)5-3-6-11/h9,12H,2-8H2,1H3
• InChI Key： JBPNEEIMHXYYFL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2(CC1)CCC2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 5-azaspiro3.5nonane-7-carboxylate

Introduction to Ethyl 5-Azaspiro[3.5]nonane-7-carboxylate (CAS No. 2580188-80-1)

Ethyl 5-azaspiro[3.5]nonane-7-carboxylate, identified by its CAS number 2580188-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic azapeptide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to a class of molecules that exhibit promising characteristics for further development in drug discovery and therapeutic applications.

The molecular structure of ethyl 5-azaspiro[3.5]nonane-7-carboxylate consists of a spirocyclic framework, which is a key feature contributing to its chemical stability and biological interactions. The presence of an azacycloalkane moiety in the molecule imparts specific stereochemical constraints, influencing its reactivity and binding affinity with biological targets. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit high selectivity and potency in biological assays. Research has demonstrated that these molecules can interact with biological targets in a manner that is distinct from traditional pharmacophores. The spirocyclic core of ethyl 5-azaspiro[3.5]nonane-7-carboxylate provides a rigid framework that can be tailored to optimize binding interactions with enzymes, receptors, and other biomolecules.

The carboxylate ester group at the 7-position of the spirocycle in ethyl 5-azaspiro[3.5]nonane-7-carboxylate serves as a crucial functional handle for further derivatization and modification. This group can be readily converted into various pharmacologically relevant moieties, such as amides, acids, or alcohols, allowing for the exploration of diverse chemical space. The versatility of this functional group makes it an attractive feature for designing novel compounds with enhanced pharmacological properties.

Recent studies have highlighted the potential of azaspirocyclic compounds as inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, derivatives of spirocyclic azapeptides have shown promising activity against kinases and proteases that are aberrantly expressed in tumor cells. The unique conformational flexibility and steric hindrance provided by the spirocyclic core contribute to the selective inhibition of these targets, minimizing off-target effects.

The synthesis of ethyl 5-azaspiro[3.5]nonane-7-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies are critical for producing compounds that exhibit optimal biological activity while maintaining chemical stability.

In addition to its pharmaceutical applications, ethyl 5-azaspiro[3.5]nonane-7-carboxylate has potential uses in materials science and industrial chemistry. The spirocyclic structure can be exploited to develop novel polymers and materials with unique mechanical and electronic properties. Furthermore, the compound's ability to undergo selective functionalization makes it a valuable intermediate in the synthesis of complex organic molecules.

The growing body of research on azaspirocyclic compounds underscores their significance as versatile building blocks in drug discovery and material science. As our understanding of their structural features and biological activities continues to expand, new opportunities for therapeutic intervention and technological innovation are likely to emerge. Future studies will focus on optimizing synthetic routes, exploring novel derivatives, and evaluating the pharmacokinetic profiles of these promising compounds.

In conclusion, ethyl 5-azaspiro[3.5]nonane-7-carboxylate (CAS No. 2580188-80-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and functional versatility make it an attractive candidate for further investigation and development. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and industrial chemistry.